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1,2-bis(9,16-dioxahexacosa-11,13-diynoyl)-sn-3-phosphocholine 1,2-bis(9,16-dioxahexacosa-11,13-diynoyl)-sn-3-phosphocholine
Brand Name: Vulcanchem
CAS No.: 148057-01-6
VCID: VC0127546
InChI: InChI=1S/C56H96NO12P/c1-6-8-10-12-14-16-22-32-43-62-47-36-26-28-38-49-64-45-34-24-18-20-30-40-55(58)66-52-54(53-68-70(60,61)67-51-42-57(3,4)5)69-56(59)41-31-21-19-25-35-46-65-50-39-29-27-37-48-63-44-33-23-17-15-13-11-9-7-2/h54H,6-25,30-35,40-53H2,1-5H3/t54-/m1/s1
SMILES: CCCCCCCCCCOCC#CC#CCOCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCOCC#CC#CCOCCCCCCCCCC
Molecular Formula: C56H96NO12P
Molecular Weight: 1006.3 g/mol

1,2-bis(9,16-dioxahexacosa-11,13-diynoyl)-sn-3-phosphocholine

CAS No.: 148057-01-6

Main Products

VCID: VC0127546

Molecular Formula: C56H96NO12P

Molecular Weight: 1006.3 g/mol

1,2-bis(9,16-dioxahexacosa-11,13-diynoyl)-sn-3-phosphocholine - 148057-01-6

CAS No. 148057-01-6
Product Name 1,2-bis(9,16-dioxahexacosa-11,13-diynoyl)-sn-3-phosphocholine
Molecular Formula C56H96NO12P
Molecular Weight 1006.3 g/mol
IUPAC Name [(2R)-2,3-bis[8-(6-decoxyhexa-2,4-diynoxy)octanoyloxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C56H96NO12P/c1-6-8-10-12-14-16-22-32-43-62-47-36-26-28-38-49-64-45-34-24-18-20-30-40-55(58)66-52-54(53-68-70(60,61)67-51-42-57(3,4)5)69-56(59)41-31-21-19-25-35-46-65-50-39-29-27-37-48-63-44-33-23-17-15-13-11-9-7-2/h54H,6-25,30-35,40-53H2,1-5H3/t54-/m1/s1
Standard InChIKey REWKJMLMLZAYSK-AXAMJWTMSA-N
Isomeric SMILES CCCCCCCCCCOCC#CC#CCOCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCOCC#CC#CCOCCCCCCCCCC
SMILES CCCCCCCCCCOCC#CC#CCOCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCOCC#CC#CCOCCCCCCCCCC
Canonical SMILES CCCCCCCCCCOCC#CC#CCOCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCOCC#CC#CCOCCCCCCCCCC
Synonyms 1,2-bis(9,16-dioxahexacosa-11,13-diynoyl)-sn-3-phosphocholine
1,2-bis(DIODYN)-PC
PubChem Compound 197567
Last Modified Nov 11 2021
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